Cas no 14400-73-8 (3,5-Octadiyne-2,7-diol)

3,5-Octadiyne-2,7-diol structure
3,5-Octadiyne-2,7-diol structure
Product Name:3,5-Octadiyne-2,7-diol
CAS No:14400-73-8
MF:C8H10O2
MW:138.163802623749
CID:184759
PubChem ID:299571
Update Time:2025-04-19

3,5-Octadiyne-2,7-diol Chemical and Physical Properties

Names and Identifiers

    • 3,5-Octadiyne-2,7-diol
    • octa-3,5-diyne-2,7-diol
    • AC1L6UTW
    • CTK0H9420
    • NSC172807
    • Octa-3,5-diin-2,7-diol
    • Octadiin-(3,5)-diol-(2,7)
    • NSC-172807
    • SCHEMBL11823906
    • 14400-73-8
    • DTXSID30305939
    • Inchi: 1S/C8H10O2/c1-7(9)5-3-4-6-8(2)10/h7-10H,1-2H3
    • InChI Key: SGGKZYNWSYKYTM-UHFFFAOYSA-N
    • SMILES: OC(C#CC#CC(C)O)C

Computed Properties

  • Exact Mass: 138.0681
  • Monoisotopic Mass: 138.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.123
  • Boiling Point: 271.7°C at 760 mmHg
  • Flash Point: 131.6°C
  • Refractive Index: 1.532
  • PSA: 40.46
  • LogP: -0.24520
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